2-(Acryloyloxy)ethyl 2-cyano-3,3-diphenylacrylate
Description
Ethyl 2-cyano-3,3-diphenylacrylate is an organic ester that appears as an off-white crystalline powder . It is also known by other names such as 2-Cyano-3,3-diphenyl-2-propenoic acid ethyl ester, Ethyl α-cyano-β,β-diphenylacrylate, and Ethyl 2-cyano-3,3-diphenyl-2-propenoate .
Synthesis Analysis
The preparation method of Ethyl 2-cyano-3,3-diphenylacrylate includes the following steps: add cyclohexane and benzophenone to the reaction kettle, wait until the benzophenone is completely dissolved, then raise the temperature to 102-104°C and keep it warm .Molecular Structure Analysis
The molecular formula of Ethyl 2-cyano-3,3-diphenylacrylate is C18H15NO2 . The linear formula is (C6H5)2C=C(CN)CO2C2H5 .Chemical Reactions Analysis
As an acrylate ester derivative, esters react with acids to liberate heat along with alcohols and acids. Strong oxidizing acids may cause a vigorous reaction that is sufficiently exothermic to ignite the reaction products .Physical And Chemical Properties Analysis
Ethyl 2-cyano-3,3-diphenylacrylate has a melting point of 96.0 to 100.0 °C and a boiling point of 200 °C/3 mmHg . It is soluble in methanol .Mechanism of Action
While the specific mechanism of action for “2-(Acryloyloxy)ethyl 2-cyano-3,3-diphenylacrylate” is not available, a similar compound, 2-Ethylhexyl 2-cyano-3,3-diphenylacrylate, is known to be an ester-based UV filter formed by reacting 3,3-diphenylcyanoacrylate and 2-ethylhexanol . It is commercially used as a UV absorber in sunscreens and other cosmetic formulations .
Safety and Hazards
Ethyl 2-cyano-3,3-diphenylacrylate is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
CAS RN |
72966-50-8 |
|---|---|
Molecular Formula |
C21H17NO4 |
Molecular Weight |
347.4 g/mol |
IUPAC Name |
2-prop-2-enoyloxyethyl 2-cyano-3,3-diphenylprop-2-enoate |
InChI |
InChI=1S/C21H17NO4/c1-2-19(23)25-13-14-26-21(24)18(15-22)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h2-12H,1,13-14H2 |
InChI Key |
ZJQFXMRCCPCFEP-UHFFFAOYSA-N |
SMILES |
C=CC(=O)OCCOC(=O)C(=C(C1=CC=CC=C1)C2=CC=CC=C2)C#N |
Canonical SMILES |
C=CC(=O)OCCOC(=O)C(=C(C1=CC=CC=C1)C2=CC=CC=C2)C#N |
Origin of Product |
United States |
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